1-(4-bromophenyl)-3-((3,4-dimethoxyphenethyl)amino)pyrazin-2(1H)-one

• IUPAC Name: 1-(4-bromophenyl)-3-[2-(3,4-dimethoxyphenyl)ethylamino]pyrazin-2-one
• InChI: InChI=1S/C20H20BrN3O3/c1-26-17-8-3-14(13-18(17)27-2)9-10-22-19-20(25)24(12-11-23-19)16-6-4-15(21)5-7-16/h3-8,11-13H,9-10H2,1-2H3,(H,22,23)
• InChI Key: YBFJMAQBTHYWSR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC2=NC=CN(C2=O)C3=CC=C(C=C3)Br)OC
• Molecular Formula: C20H20BrN3O3
• Molecular Weight: 430.3 g/mol

Description

1-(4-bromophenyl)-3-((3,4-dimethoxyphenethyl)amino)pyrazin-2(1H)-one, also known as BDP, is a synthetic compound that belongs to the class of pyrazinones. It has been extensively studied for its potential applications in scientific research due to its unique chemical structure and pharmacological properties.

Scientific Research Applications

Pyrazines in Food Science

Pyrazines are key volatile compounds contributing to the flavors in food products through the Maillard reaction (MR), an essential process in food science. Control strategies for pyrazine generation during the MR include utilizing new reactants, modifying reaction conditions, and adopting emerging technologies like ultrasound to promote or inhibit pyrazine formation, depending on the desired outcome. This knowledge is crucial for enhancing food flavor and controlling undesirable by-products in the food industry (Yu et al., 2021).

Pharmacological Properties of Pyrazine Derivatives

Pyrazine derivatives exhibit a wide range of pharmacological effects, including antibacterial, antifungal, antimycobacterial, anti-inflammatory, and anticancer activities. The diversity of these compounds in nature and synthetic methods for their production have been extensively reviewed, highlighting their importance in medicinal chemistry and drug development (Ferreira & Kaiser, 2012).

Synthesis and Applications of Pyrazole Heterocycles

Pyrazole heterocycles, related to pyrazines in the broader family of nitrogen-containing compounds, serve as critical pharmacophores in various biologically active compounds. Their synthesis and widespread biological activities, such as anticancer, analgesic, anti-inflammatory, and antimicrobial effects, have been detailed, providing a foundation for the development of new therapeutic agents (Dar & Shamsuzzaman, 2015).

Emerging Technologies in Pyrazine Synthesis

Research on hybrid catalysts for synthesizing pyranopyrimidine derivatives, which share structural similarities with pyrazine derivatives, sheds light on innovative methods to produce compounds with potential medicinal and pharmaceutical applications. This work emphasizes the role of catalysts in developing new lead molecules for drug discovery (Parmar et al., 2023).